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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098 Get Quote

An In-depth Technical Guide to the Thermodynamic Properties and Phase Change Data of 2-
Methyl-3-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic and phase

change properties of 2-Methyl-3-heptanol (CAS No: 18720-62-2). The information is compiled

from various scientific databases and is intended to support research, development, and drug

discovery activities where this compound may be used as a solvent, intermediate, or reference

substance.

Physicochemical and Thermodynamic Properties
The following tables summarize the key quantitative data for 2-Methyl-3-heptanol. These

values have been aggregated from multiple sources to provide a comparative overview.

Table 1: General Physicochemical Properties of 2-Methyl-3-heptanol
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1][2]

Molecular Weight 130.23 g/mol [3][4]

Appearance
Colorless to pale yellow clear

liquid (est.)
[5]

Density 0.819 - 0.823 g/cm³ [1][2][3][6]

Refractive Index 1.424 - 1.425 [1][2][3][6]

logP (o/w) 2.19 - 2.63 (est.) [1][3][5]

Water Solubility 2010 mg/L @ 25 °C (exp.) [5]

Table 2: Phase Change and Thermodynamic Data for 2-Methyl-3-heptanol

Property Value Conditions Source(s)

Boiling Point 167.2 - 172 °C @ 760 mmHg [1][2][3][5][6]

Melting Point -85 °C [1][3][4]

Flash Point 57 - 64.2 °C TCC [1][2][3][5][6]

Vapor Pressure 0.567 - 0.600 mmHg @ 25 °C (est.) [1][2][3][5]

pKa 15.17 ± 0.20 Predicted [3][6]

Experimental Protocols
Detailed experimental protocols for the determination of thermodynamic properties for 2-
Methyl-3-heptanol are not extensively published. However, standard methods for aliphatic

alcohols are applicable. The following sections describe generalized experimental

methodologies for determining key parameters.

Determination of Boiling Point
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The normal boiling point of a liquid is the temperature at which its vapor pressure equals the

standard atmospheric pressure (760 mmHg). A common laboratory method for its

determination is distillation.

Experimental Workflow: Boiling Point Determination by Distillation
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Apparatus Setup

Measurement Procedure

Result

1. Assemble distillation apparatus:
- Round-bottom flask

- Heating mantle
- Distillation head with thermometer

- Condenser
- Receiving flask

2. Place a sample of 2-Methyl-3-heptanol
and boiling chips into the flask.

3. Position thermometer bulb just below
the side arm of the distillation head.

4. Begin gentle heating of the sample.

5. Observe the temperature as the liquid
heats and vapor begins to condense.

6. Record the stable temperature at which
the liquid is actively boiling and

 a constant drip rate is observed.

7. Correct the observed boiling point for
atmospheric pressure if not at 760 mmHg.

Normal Boiling Point
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Sample Preparation

Measurement

Data Analysis

1. Introduce the sample into the
isoteniscope bulb.

2. Degas the sample by repeated
freezing and evacuating.

3. Place the isoteniscope in a
thermostatically controlled bath.

4. Allow the system to reach
thermal equilibrium.

5. Adjust the external pressure until the
manometer levels in the isoteniscope are equal.

6. Record the temperature and the
external pressure (which equals the vapor pressure).

7. Repeat measurements at various
temperatures.

8. Plot ln(P) vs 1/T to obtain the
Clausius-Clapeyron plot.

9. Determine the enthalpy of
vaporization from the slope.
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Clausius-Clapeyron Equation
Vapor Pressure (Pvap)

ln(P₂/P₁) = - (ΔHvap/R) * (1/T₂ - 1/T₁)

influences

Temperature (T) influences

Enthalpy of Vaporization (ΔHvap)

is a key parameter in

Normal Boiling Point (Tboil)determines when Pvap = 1 atm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

